Cas no 862809-63-0 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-63-0
• MF: C₂₀H₂₁N₅O₅S
• MW: 443.476242780685
• CID: 6025990
• PubChem ID: 4199184
• Update Time: 2025-08-04

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-((2,6-dimethylmorpholino)sulfonyl)-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-N-[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]-
• HMS2589G07
• AKOS024586749
• AB00616485-06
• 862809-63-0
• MLS000680374
• 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• F0608-0844
• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• SMR000324525
• CHEMBL1385126

• Inchi： 1S/C20H21N5O5S/c1-13-11-25(12-14(2)29-13)31(27,28)16-8-6-15(7-9-16)18(26)22-20-24-23-19(30-20)17-5-3-4-10-21-17/h3-10,13-14H,11-12H2,1-2H3,(H,22,24,26)
• InChI Key： QTFMUTWTGGVABQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=NC=CC=C2)O1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 443.12633996g/mol
• Monoisotopic Mass: 443.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-63-0)

The compound 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-63-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole and pyridine moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of kinase inhibition and enzyme modulation.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of 1,3,4-oxadiazole derivatives?" This compound, with its 1,3,4-oxadiazole core, aligns perfectly with this query. Recent studies suggest that such derivatives exhibit promising anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyridin-2-yl group further enhances its binding affinity to biological targets, making it a candidate for drug repurposing studies.

From a synthetic chemistry perspective, the sulfonyl and morpholine functionalities in 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide offer versatility in chemical modifications. These groups are often leveraged to improve solubility and bioavailability, which are critical factors in drug design. The compound’s CAS No. 862809-63-0 is frequently referenced in patents and academic papers, highlighting its relevance in intellectual property and research publications.

Another trending topic in the scientific community is the role of heterocyclic compounds in addressing drug resistance. The 1,3,4-oxadiazole scaffold, as seen in this molecule, has been investigated for its ability to overcome resistance mechanisms in pathogens and cancer cells. This aligns with the growing demand for next-generation therapeutics that can combat evolving biological challenges. Researchers are also exploring its potential in combination therapies, where synergistic effects could enhance treatment outcomes.

In the agrochemical sector, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is being studied for its potential as a plant growth regulator or pesticide. The morpholine and sulfonyl groups are known to interact with plant enzymes, offering avenues for sustainable agriculture solutions. This is particularly relevant given the increasing focus on environmentally friendly agrochemicals and the reduction of synthetic pesticide usage.

The compound’s molecular weight and structural complexity also make it a valuable tool in computational chemistry and molecular modeling. With the rise of AI-driven drug discovery, datasets containing molecules like CAS No. 862809-63-0 are being used to train algorithms for virtual screening and property prediction. This intersection of chemistry and technology is a hot topic, as evidenced by frequent searches for "AI in medicinal chemistry" and "machine learning for compound optimization".

In summary, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-63-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and computational research. Its structural features and biological activity make it a compelling subject for ongoing and future studies, particularly in the context of drug discovery and sustainable chemistry.